Layered compounds based on molybdenum disulfide and ruthenium arene complexes
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A604733E
Abstract
Intercalation compounds of MoS
2
with monomeric or
OH-bridged
dimeric ruthenium arene cationic complexes have been obtained by
interaction of MoS
2
single-layer dispersions with aqueous
solutions of [(arene)Ru(H
2
O)
3
]SO
4
[arene=C
6
H
6
,
C
6
H
2
Me
4
-1,2,4,5,
C
6
H
4
Me-1-Pr
i
-4]. The structural
arrangement of these intercalation compounds is discussed on the
basis of
XRD and EXAFS data. The arene ligands are orientated roughly
perpendicular
to the MoS
2
slabs. Their nature determines the interlayer
spacing as well as the intercalated cation content. Heating removes
the
organic ligands, while ruthenium-containing species remain in the
van der
Waals space of MoS
2
.
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